Cas no 2122090-06-4 (methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate)

• Product Name: methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate
• CAS No: 2122090-06-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5453291
• Update Time: 2026-03-10

methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 9-oxo-, methyl ester
• methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate

• Inchi： 1S/C10H15NO3/c1-14-9(13)10-4-2-3-7(8(10)12)5-11-6-10/h7,11H,2-6H2,1H3
• InChI Key： DIVQMHLIKOFBPQ-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)C(=O)C(CCC1)CNC2

Additional information on methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate

Research Briefing on Methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate (CAS: 2122090-06-4): Recent Advances and Applications

Methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate (CAS: 2122090-06-4) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This briefing provides an overview of the latest research findings, synthetic methodologies, and biological applications associated with this compound.

The compound's bicyclic framework, featuring a 3-azabicyclo[3.3.1]nonane core, offers a rigid and stereochemically defined structure that is highly amenable to chemical modifications. Recent synthetic efforts have focused on optimizing the yield and purity of methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a catalytic asymmetric synthesis route that achieved an enantiomeric excess of >95%, significantly enhancing the compound's utility in chiral drug development.

In terms of biological activity, methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate has shown promising results as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. A recent ACS Chemical Neuroscience publication reported that derivatives of this compound exhibited high affinity for GABA_A receptors, with potential applications in treating anxiety and epilepsy. Additionally, its role as an intermediate in the synthesis of antiviral agents has been explored, with preliminary data indicating activity against RNA viruses such as SARS-CoV-2.

Pharmacokinetic studies have also advanced, with researchers employing in vitro and in vivo models to assess the compound's metabolic stability and bioavailability. A 2024 study in Drug Metabolism and Disposition revealed that methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate exhibits favorable pharmacokinetic properties, including moderate plasma protein binding and efficient blood-brain barrier penetration, making it a promising candidate for CNS-targeted therapies.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to further accelerate the development of methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate-based therapeutics. Recent collaborations between academic and industrial researchers have yielded predictive models for optimizing its derivative libraries, as highlighted in a 2023 Nature Communications article. These advancements underscore the compound's growing importance in the pharmaceutical pipeline.

In conclusion, methyl 9-oxo-3-azabicyclo[3.3.1]nonane-1-carboxylate (CAS: 2122090-06-4) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications, coupled with ongoing methodological innovations, position it as a key player in the next generation of bioactive molecules. Future research directions may include expanded structure-activity relationship studies and clinical translation of its most promising derivatives.